Cas no 1261979-77-4 (4-[Benzo(b)thiophen-2-yl]-3-fluorophenol)

• Product Name: 4-[Benzo(b)thiophen-2-yl]-3-fluorophenol
• CAS No: 1261979-77-4
• MF: C₁₄H₉FOS
• MW: 244.284065961838
• MDL: MFCD18313836
• CID: 5158412
• Update Time: 2026-03-04

4-[Benzo(b)thiophen-2-yl]-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-[Benzo(b)thiophen-2-yl]-3-fluorophenol
• 4-(1-Benzothiophen-2-yl)-3-fluorophenol

• MDL： MFCD18313836
• Inchi： 1S/C14H9FOS/c15-12-8-10(16)5-6-11(12)14-7-9-3-1-2-4-13(9)17-14/h1-8,16H
• InChI Key： KYVFSCHJVHASKX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1C=CC(=CC=1F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• XLogP3: 4.3
• Topological Polar Surface Area: 48.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 4-[Benzo(b)thiophen-2-yl]-3-fluorophenol

Professional Introduction to 4-[Benzo(b)thiophen-2-yl]-3-fluorophenol (CAS No. 1261979-77-4)

4-[Benzo(b)thiophen-2-yl]-3-fluorophenol (CAS No. 1261979-77-4) is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its fused heterocyclic system, combines the aromaticity of benzo[b]thiophene with the electron-withdrawing properties of a fluorine substituent, making it a promising candidate for further exploration in drug discovery and development.

The Benzo(b)thiophen-2-yl moiety is a key structural feature that contributes to the compound's unique electronic and steric properties. This moiety is known for its ability to interact with biological targets in a manner that can modulate enzyme activity and receptor binding. In particular, benzo[b]thiophene derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, neurological disorders, and infectious diseases.

The presence of a 3-fluorophenol group in the molecule adds an additional layer of complexity and functionality. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity, and alter pharmacokinetic profiles of drug candidates. The combination of these two structural elements in 4-[Benzo(b)thiophen-2-yl]-3-fluorophenol suggests that this compound may exhibit novel biological activities that are not observed with simpler phenolic or thiophene-based compounds.

In recent years, there has been a surge in research focused on developing new therapeutic agents that leverage the unique properties of heterocyclic compounds. The Benzo(b)thiophen-2-yl-substituted phenols have emerged as a particularly interesting class of molecules due to their ability to engage with a wide range of biological targets. For instance, studies have shown that benzo[b]thiophene derivatives can inhibit the activity of certain kinases and transcription factors, which are often overexpressed in cancer cells.

The 3-fluorophenol group in 4-[Benzo(b)thiophen-2-yl]-3-fluorophenol also plays a crucial role in determining its biological activity. Fluorinated phenols have been reported to exhibit potent antimicrobial and anti-inflammatory properties. The fluorine atom can increase the lipophilicity of the molecule, thereby enhancing its ability to cross cell membranes and reach its target site. Additionally, the electron-withdrawing nature of fluorine can strengthen the interactions between the compound and its biological target.

The synthesis of 4-[Benzo(b)thiophen-2-yl]-3-fluorophenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the benzo[b]thiophene core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the 3-fluorophenol group, which may involve halogenation followed by nucleophilic substitution or other coupling reactions.

The chemical properties of 4-[Benzo(b)thiophen-2-yl]-3-fluorophenol, including its solubility, stability, and reactivity, must be thoroughly characterized before it can be evaluated for biological activity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed to determine the molecular structure and confirm the identity of the compound. Additionally, physicochemical property measurements, such as melting point determination and solubility tests, provide valuable information about the compound's behavior under different conditions.

In terms of biological evaluation, 4-[Benzo(b)thiophen-2-yl]-3-fluorophenol has shown promise in preclinical studies as a potential therapeutic agent. Initial screening assays have revealed that this compound exhibits inhibitory activity against several enzymes and receptors associated with various diseases. For example, it has been found to inhibit the activity of tyrosine kinases, which are involved in signal transduction pathways that regulate cell growth and division. Furthermore, it has demonstrated anti-inflammatory effects by modulating the activity of key inflammatory mediators.

The mechanism of action of 4-[Benzo(b)thiophen-2-yl] -< strong >3-fluorophenol strong >is still under investigation, but preliminary data suggest that it may exert its effects by interacting with specific binding sites on target proteins. The combination of the < strong > Benzo(b)thiophen -2 -yl strong >and < strong > 3 -fluoro phenol strong >moieties likely contributes to its ability to bind tightly to these sites and modulate their function. Understanding the detailed mechanism of action will be crucial for optimizing the compound's therapeutic potential and minimizing any potential side effects.

Ongoing research is focused on further exploring the pharmacological properties of 4-[< strong > Benzo(b)thiophene -2 -yl strong >]-< strong > 3 -fluoro phenol strong >and identifying new applications for this promising compound. Studies are being conducted to evaluate its efficacy in animal models of disease and to assess its safety profile for potential clinical use. Additionally, efforts are underway to develop more efficient synthetic routes for large-scale production.

The development of new drugs is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. The unique properties of 4-[< strong > Benzo(b)thiophene -2 -yl strong >]-< strong > 3 -fluoro phenol strong >make it an exciting candidate for further investigation in this field. As research continues to uncover new insights into its biological activity and mechanism of action, this compound has the potential to contribute significantly to advancements in medicine and healthcare.